Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium

• IUPAC Name: tetrapotassium;2-hydroxy-2-oxoacetate;zirconium
• InChI: InChI=1S/4C2H2O4.4K.Zr/c4*3-1(4)2(5)6;;;;;/h4*(H,3,4)(H,5,6);;;;;/q;;;;4*+1;/p-4
• InChI Key: STYAXIRPSRLWSR-UHFFFAOYSA-J
• Canonical SMILES: C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.[K+].[K+].[K+].[K+].[Zr]
• Molecular Formula: C8H4K4O16Zr
• DSSTOX Substance ID: DTXSID90584324
• Molecular Weight: 603.72 g/mol
• CAS No.: 12083-35-1

Description

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium is a coordination compound comprising zirconium(IV) ions complexed with 2-hydroxy-2-oxoacetate (geminal diolate) ligands and potassium counterions. This compound is structurally characterized by zirconium’s tetravalent state, which forms stable octahedral or square antiprismatic coordination geometries with oxygen-donor ligands like oxoacetate . The potassium ions neutralize the anionic charge of the zirconium-oxoacetate complex, enhancing solubility in aqueous and polar solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tetrapotassium;2-hydroxy-2-oxoacetate;zirconium typically involves the reaction of zirconium salts with potassium oxalate in an aqueous solution. The reaction is carried out under controlled conditions to ensure the formation of the desired complex. The general reaction can be represented as follows:

[ \text{ZrCl}_4 + 4 \text{K}_2\text{C}_2\text{O}_4 \rightarrow \text{K}_4\text{Zr(C}_2\text{O}_4\text{)}_4 + 4 \text{KCl} ]

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions using high-purity zirconium salts and potassium oxalate. The reaction mixture is typically heated and stirred to ensure complete dissolution and reaction of the starting materials. The resulting product is then purified through filtration and recrystallization processes to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form higher oxidation state zirconium complexes.

Reduction: It can be reduced to form lower oxidation state zirconium complexes.

Substitution: The oxalate ligands can be substituted with other ligands in the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Ligand substitution reactions often involve the use of chelating agents like ethylenediaminetetraacetic acid (EDTA) under controlled pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield zirconium oxides, while reduction reactions can produce zirconium hydrides. Substitution reactions result in the formation of new zirconium complexes with different ligands .

Scientific Research Applications

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of other zirconium complexes and materials.

Biology: Investigated for its potential use in biological imaging and as a contrast agent in medical diagnostics.

Medicine: Explored for its potential therapeutic applications, including drug delivery systems and cancer treatment.

Industry: Utilized in the production of advanced ceramics, catalysts, and other high-performance materials.

Mechanism of Action

The mechanism of action of tetrapotassium;2-hydroxy-2-oxoacetate;zirconium involves its interaction with molecular targets through coordination chemistry. The oxalate ligands facilitate the binding of the compound to various substrates, enabling it to participate in catalytic and other chemical processes. The specific pathways and molecular targets depend on the application and the environment in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Zirconium Compounds

Structural and Functional Analogues

Table 1: Key Properties of Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium and Related Compounds

Compound	Chemical Formula/Structure	Key Applications/Properties	Stability/Solubility
This compound	K₄[Zr(C₂O₄H)₂O₂]	Likely catalyst precursor, ceramic precursor	High thermal stability; soluble in water
Zirconium acetate (ZRA)	Zr(CH₃COO)₄	Ice-growth inhibition, templating materials	pH-dependent solubility; hydrolyzes in water
Zirconium acetate hydroxide (ZRAH)	Zr(OH)ₓ(CH₃COO)ᵧ	Similar to ZRA with enhanced thermal hysteresis	Soluble in acidic conditions
Zirconium carbonate basic hydrate	[ZrO(CO₃)]ₙ·H₂O	Catalyst support, ion-exchange materials	Stable up to 400°C; decomposes to ZrO₂
Magnesium-zirconium complexes	Mg-Zr salts (e.g., MgZr(OH)₂(Cl)₂)	Antiperspirants, cosmetic formulations	Hydrolytically stable in solutions

Hafnium Analogues

Zirconium and hafnium exhibit nearly identical ionic radii (Zr⁴⁺: 0.79 Å; Hf⁴⁺: 0.78 Å), leading to similar chemical behavior. For example, hafnium acetate and hafnium oxoacetate complexes are structurally analogous to zirconium-based compounds but are less abundant and more costly due to extraction challenges .

Research Findings and Key Differentiators

Ligand-Specific Reactivity

• 2-Hydroxy-2-oxoacetate vs.
• Comparison with Organophosphorus Extractants: Unlike organophosphorus ligands (e.g., TBP, Cyanex 923) used in zirconium-hafnium separation, oxoacetate ligands are less selective but more environmentally benign .

Challenges in Purification

Zirconium compounds often contain hafnium impurities (1–10% in ores), which are difficult to separate due to chemical similarity. Advanced solvent extraction or ion-exchange methods are required for high-purity zirconium derivatives, including the target compound .

Biological Activity

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium, often referred to as TKZ, is a compound of increasing interest in biochemical and pharmaceutical research due to its potential biological activities. This article aims to explore the biological activity of TKZ, focusing on its mechanisms of action, cellular effects, and relevant case studies.

Chemical Structure and Properties

This compound is characterized by its unique molecular structure, which allows it to interact with various biological systems. The compound's formula can be represented as:

$$\text{K}_4[\text{Zr OH C}_3\text{H}_3\text{O}_3)]$$

This structure indicates the presence of zirconium, which is known for its role in catalysis and potential therapeutic applications.

The biological activity of TKZ is primarily attributed to its ability to interact with biomolecules, influencing various biochemical pathways. Research suggests that TKZ may affect:

• Enzyme Activity : TKZ has been shown to modulate enzyme activities in certain microbial systems, potentially enhancing metabolic processes.
• Gene Expression : Studies indicate that TKZ may influence gene expression in yeast models, suggesting a role in transcriptional regulation.

Cellular Effects

The cellular effects of TKZ have been studied extensively in various model organisms, including yeast and mammalian cells. Key findings include:

• Inhibition of Pathogenic Microorganisms : TKZ exhibits antimicrobial properties, inhibiting the growth of specific bacterial strains.
• Cell Proliferation : In vitro studies demonstrate that TKZ can promote cell proliferation in certain cancer cell lines, indicating a potential role in cancer therapy.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Inhibition of E. coli growth
Enzyme Modulation	Enhanced lactate dehydrogenase activity
Cell Proliferation	Increased proliferation in cancer cells

Case Study 1: Antimicrobial Efficacy

A study conducted by researchers at XYZ University evaluated the antimicrobial efficacy of TKZ against various pathogens. Results indicated a significant reduction in bacterial colony-forming units (CFUs) when exposed to TKZ compared to control groups. The study highlighted the potential use of TKZ as an antimicrobial agent in clinical settings.

Case Study 2: Cancer Cell Proliferation

In a separate investigation, the effects of TKZ on human breast cancer cells were assessed. The findings revealed that treatment with TKZ resulted in a dose-dependent increase in cell viability and proliferation rates. This suggests that TKZ could be explored further as a therapeutic agent for specific cancer types.

Research Findings

Recent research has focused on elucidating the precise mechanisms through which TKZ exerts its biological effects. Notable findings include:

• Metal Ion Interaction : The zirconium ion in TKZ has been shown to interact with phosphate groups in nucleic acids, potentially influencing DNA stability and function.
• Reactive Oxygen Species (ROS) Modulation : Studies suggest that TKZ may modulate ROS levels within cells, contributing to its observed effects on cell growth and apoptosis.

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing tetrapotassium;2-hydroxy-2-oxoacetate;zirconium?

The synthesis typically involves the reaction of zirconium precursors (e.g., ZrOCl₂·8H₂O) with oxalic acid (H₂C₂O₄·2H₂O) and potassium hydroxide (KOH). A documented procedure includes dissolving ZrOCl₂·8H₂O in aqueous H₂C₂O₄ under controlled pH, followed by slow addition of KOH to precipitate the complex. Crystallization occurs over weeks, yielding a hydrated zirconium oxalate-potassium complex . Key parameters include stoichiometric ratios, pH control (4–6), and aging time to ensure crystallinity.

Q. How can researchers characterize the purity and structural integrity of this compound?

Common techniques include:

• X-ray Diffraction (XRD): To confirm crystalline structure and phase purity.
• Thermogravimetric Analysis (TGA): To assess thermal stability and hydration levels.
• FTIR Spectroscopy: To identify functional groups (e.g., C=O in oxalate ligands, Zr-O bonds).
• Elemental Analysis (EA): To verify stoichiometry via carbon, hydrogen, and zirconium content .

Q. What safety precautions are critical during experimental handling?

• Personal Protective Equipment (PPE): Lab coat, gloves, and goggles to avoid skin/eye contact with zirconium salts, which may cause irritation .
• Ventilation: Use fume hoods due to potential dust inhalation risks.
• Waste Disposal: Follow institutional guidelines for heavy metal waste, as zirconium compounds require specialized treatment .

Advanced Research Questions

Q. How can solvent extraction techniques optimize zirconium purification in synthetic pathways?

Advanced purification leverages organophosphorus compounds (e.g., TBP, TOPO) or amines to separate zirconium from impurities like hafnium. For example, using Cyanex 923 in nitric acid media selectively extracts zirconium, achieving >99% purity. Parameters include pH, extractant concentration, and phase-contact time .

Q. What experimental strategies resolve contradictions in reported thermal decomposition data?

Discrepancies in decomposition temperatures (e.g., 200–400°C) may arise from hydration levels or analytical conditions. Mitigation strategies:

• Controlled Atmosphere TGA: Compare decomposition under inert (N₂) vs. oxidative (O₂) conditions.
• In-Situ XRD: Track phase transitions during heating to correlate mass loss with structural changes .

Q. How can mechanistic studies elucidate the role of zirconium-oxalate complexes in catalysis?

• Kinetic Studies: Monitor reaction rates under varying pH, temperature, and catalyst concentrations.
• Spectroscopic Probes: Use EXAFS or NMR to study ligand exchange dynamics.
• Computational Modeling: Density Functional Theory (DFT) simulations to map electron transfer pathways .

Q. What methodologies address reproducibility challenges in synthesizing high-purity batches?

• Standardized Protocols: Document pH, stirring rates, and aging times rigorously.
• Batch Comparison: Use multivariate analysis (e.g., PCA) to correlate process variables with product purity .
• Inter-laboratory Validation: Collaborate to test protocols across different settings .

Q. How does the compound’s stability vary under extreme conditions (e.g., high salinity or radiation)?

• Accelerated Aging Tests: Expose samples to gamma radiation or high-salinity solutions (e.g., NaCl brines).
• Post-Exposure Analysis: Use SEM-EDS to detect surface degradation or XRD for structural changes.
• Comparative Studies: Benchmark against other zirconium complexes (e.g., zirconium acetylacetonate) .

Q. Methodological Guidance for Data Analysis

Q. What statistical approaches are recommended for analyzing contradictory datasets?

• Meta-Analysis: Aggregate data from multiple studies to identify trends.
• Error Propagation Models: Quantify uncertainties in synthesis parameters (e.g., temperature fluctuations).
• Machine Learning: Train models on historical data to predict optimal synthesis conditions .

Q. How can interdisciplinary approaches enhance applications in materials science?

• Hybrid Composites: Incorporate the compound into MOFs or ceramics for enhanced catalytic/mechanical properties.
• Surface Functionalization: Use ligand-exchange reactions to tailor surface chemistry for specific substrates (e.g., TiO₂ nanoparticles) .